Cas no 1119391-94-4 (NQGYTBIXTZXOQL-UHFFFAOYSA-N)

• Product Name: NQGYTBIXTZXOQL-UHFFFAOYSA-N
• CAS No: 1119391-94-4
• MF: C₂₄H₁₇N₅O₃
• MW: 423.423484563828
• MDL: MFCD02662300
• CID: 5215341
• Update Time: 2026-03-06

NQGYTBIXTZXOQL-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 4-IMINO-3-PHENYL-6-(3-PHENOXYPHENYL)-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 4-amino-6-(3-phenoxyphenyl)-3-phenyl-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• 4-imino-6-(3-phenoxyphenyl)-3-phenyl-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• NQGYTBIXTZXOQL-UHFFFAOYSA-N

• MDL： MFCD02662300
• Inchi： 1S/C24H17N5O3/c25-21-19-20(27-24(31)29(21)16-9-3-1-4-10-16)23(30)28-22(26-19)15-8-7-13-18(14-15)32-17-11-5-2-6-12-17/h1-14H,25H2,(H,26,28,30)
• InChI Key： OMVYIQCLLQGEAE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C1=NC2C(C(N1)=O)=NC(N(C1C=CC=CC=1)C=2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 852
• XLogP3: 3.1
• Topological Polar Surface Area: 109

Additional information on NQGYTBIXTZXOQL-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 1119391-94-4 and NQGYTBIXTZXOQL-UHFFFAOYSA-N

The chemical compound with the identifier 1119391-94-4 and the product name NQGYTBIXTZXOQL-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These identifiers correspond to a novel small molecule with potential therapeutic applications, particularly in the areas of oncology and infectious diseases. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its molecular properties, mechanisms of action, and preclinical efficacy.

Recent studies have elucidated the structural and functional characteristics of 1119391-94-4, revealing its unique binding affinity for specific protein targets involved in cell proliferation and immune response modulation. The compound's InChIKey, NQGYTBIXTZXOQL-UHFFFAOYSA-N, serves as a critical identifier for tracking its chemical interactions and stability in various biological matrices. Advanced computational modeling and high-throughput screening techniques have been employed to validate its pharmacological potential, with promising results in vitro and in vivo.

One of the most notable findings is the compound's ability to inhibit key signaling pathways associated with tumor growth, as demonstrated in recent preclinical trials. Researchers have observed a dose-dependent reduction in tumor volume in murine models, alongside minimal off-target effects. These results suggest that 1119391-94-4 could serve as a viable candidate for further development as an anticancer agent. Additionally, its modular chemical structure allows for facile derivatization, enabling the optimization of pharmacokinetic properties and therapeutic efficacy.

Beyond oncology, preliminary data indicate that 1119391-94-4 exhibits potent antimicrobial activity against multidrug-resistant bacterial strains. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis, a mode of action distinct from existing antibiotics. This discovery holds significant implications for addressing the global challenge of antimicrobial resistance, particularly in hospital-acquired infections. Collaborative efforts between academic and industrial researchers are underway to explore its clinical applicability.

In conclusion, the compound 1119391-94-4, identified by NQGYTBIXTZXOQL-UHFFFAOYSA-N, represents a promising avenue for therapeutic innovation. Its dual potential in oncology and infectious disease treatment underscores the importance of continued research and development. Future studies should focus on advancing its clinical translation, optimizing formulation strategies, and elucidating long-term safety profiles. This brief highlights the compound's transformative potential and calls for interdisciplinary collaboration to accelerate its journey from bench to bedside.